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Compound of Interest

Compound Name: Broussoflavonol F

Cat. No.: B1631450 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical compounds is paramount. This document

provides essential procedural guidance for the proper disposal of Broussoflavonol F, a

prenylated flavonoid known for its xanthine oxidase inhibitory and anti-proliferative activities.

Retrieved from a Safety Data Sheet (SDS), the information herein is intended to supplement,

not replace, institutional and regulatory protocols. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines.

Hazard and Safety Information
Broussoflavonol F is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Adherence to proper personal protective equipment (PPE) protocols,

including safety goggles with side-shields, protective gloves, and impervious clothing, is

mandatory during handling and disposal[1].
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Property Value Source

Molecular Formula C25H26O6 PubChem[2]

Molecular Weight 422.47 g/mol DC Chemicals[1]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
DC Chemicals[1]

Acute Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)
DC Chemicals[1]

Chronic Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

DC Chemicals[1]

Experimental Protocol: Waste Disposal Procedure
The primary principle for the disposal of Broussoflavonol F is to prevent its release into the

environment[1]. Due to its high aquatic toxicity, disposal down the drain is strictly prohibited.

The compound should be managed as hazardous chemical waste.

Step-by-Step Disposal Guide:

Waste Collection:

Collect all Broussoflavonol F waste, including pure compound, solutions, and

contaminated materials (e.g., pipette tips, gloves, and empty containers), in a designated

and clearly labeled hazardous waste container.

The container must be compatible with the waste. For solutions, ensure the container can

safely hold the solvent used.

The label should include "Hazardous Waste," the full chemical name "Broussoflavonol
F," and any solvent(s) present with their approximate concentrations.

Segregation of Waste:
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Do not mix Broussoflavonol F waste with incompatible materials. It is incompatible with

strong acids/alkalis and strong oxidizing/reducing agents[1].

Keep Broussoflavonol F waste separate from other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Storage of Waste:

Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight

and sources of ignition[1].

Ensure the storage location is a designated satellite accumulation area for hazardous

waste.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a pickup from the EHS department or a licensed hazardous waste disposal

contractor.

The precautionary statement P501 explicitly directs to "Dispose of contents/ container to

an approved waste disposal plant"[1].

Spill Management:

In the event of a spill, collect the spillage to prevent it from entering drains or

waterways[1].

Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth) and place it in

the hazardous waste container.

For solid spills, carefully sweep or scoop the material to avoid dust generation and place it

in the waste container.

Thoroughly decontaminate the spill area and report the incident according to your

institutional protocol.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Broussoflavonol F.
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Caption: Logical workflow for the safe disposal of Broussoflavonol F waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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